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Compound of Interest

Compound Name: 1-Chlorotriacontane

CAS No.: 62016-82-4

Cat. No.: B1591130 Get Quote

Executive Summary
1-Chlorotriacontane (

) is a long-chain alkyl halide used primarily in organic synthesis to introduce lipophilic tails to
molecules. Unlike short-chain alkyl halides (e.g., dichloromethane), it is a waxy solid at room
temperature with low volatility.[1]

Effective disposal requires strict adherence to Halogenated Waste protocols.[2][3]

Misclassification of this substance as general organic waste is a common laboratory error that

risks regulatory non-compliance (RCRA/CLP), increases disposal costs, and endangers

downstream incineration facilities due to the potential formation of acid gases (HCl).[1]

Part 1: Chemical Characterization & Hazards
Before disposal, verify the physical state and properties to ensure the correct waste stream is

selected.[1]
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Property Data Operational Implication

CAS Number
638-68-6 (Triacontane parent

ref)
Use for waste manifesting.[1]

Molecular Formula
Contains Chlorine; Must be

treated as Halogenated.

Physical State Solid (Waxy, White)

Does not require liquid

containment unless dissolved.

[1]

Melting Point ~65–67 °C
Stable at room temp; may melt

if stored near heat sources.

Solubility
Insoluble in water; Soluble in

organics

Do not flush down drains.

Bioaccumulative potential.[3]

[4][5][6]

Flash Point >110 °C (Estimated)
Combustible solid, but not

Flammable (Class 4.1).[1]

Part 2: Pre-Disposal Assessment (The "Why")
Expert Insight: The presence of the chlorine atom dictates the disposal path. Standard organic

waste incinerators operate at temperatures sufficient for carbon chains but may not handle

halogens effectively.

The Risk: Burning halogenated compounds at lower temperatures can generate hydrochloric

acid (corrosive to incinerator scrubbers) and, under specific conditions, dioxins/furans.[1]

The Solution: 1-Chlorotriacontane must be routed to high-temperature incinerators

equipped with acid gas scrubbers. This is why segregation is non-negotiable.

Self-Validating Check
Before proceeding, ask:

Is the material solid or dissolved in solution?
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Does the waste label explicitly state "HALOGENATED"?

Part 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Reagent
Use this protocol for expired shelf stock or excess solid material.

PPE Required: Nitrile gloves, safety glasses, lab coat.[1][2][3] (Respiratory protection is

rarely needed due to low volatility, unless dust is generated).[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag.

Primary Constituent: 1-Chlorotriacontane.

Hazard Class: Irritant, Environmental Hazard.[1]

Critical Tagging: Mark clearly as "HALOGENATED SOLID WASTE."

Transfer: Transfer the solid directly into the container. Do not dissolve it in solvent to "make it

easier to pour"—this needlessly increases waste volume and cost.

Storage: Store in the Satellite Accumulation Area (SAA) away from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Solutions)
Use this protocol for mother liquors or reaction solvents containing 1-Chlorotriacontane.

Segregation Rule: Never mix this stream with non-halogenated solvents (e.g., Acetone,

Methanol) unless unavoidable.[1][6]

Why? Mixing 1L of halogenated waste with 10L of non-halogenated waste renders the

entire 11L "Halogenated," tripling the disposal cost [1].[1]

Container: Use a dedicated "Halogenated Organic Solvents" carboy (typically green-labeled

in many institutions).
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Compatibility Check: Ensure the solution pH is neutral (6-8). If the reaction involved strong

acids/bases, neutralize before adding to the solvent waste drum to prevent exothermic

reactions or gas generation.[1]

Record Keeping: Log the estimated concentration of 1-Chlorotriacontane on the waste log

sheet.

Part 4: Visualized Workflows
Logic Flow: Waste Stream Selection
This decision tree ensures the material enters the correct regulatory pathway (RCRA/CLP).
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Waste: 1-Chlorotriacontane

Determine Physical State

Solid (Pure/Waxy)

Is Solid

Dissolved (Reaction Mix)

Is Solution

Container: Halogenated Solids
(Wide-mouth HDPE)

CRITICAL: Do NOT mix with
Non-Halogenated Solvents

Final Disposal:
High-Temp Incineration

(>1100°C)

Container: Halogenated Solvents
(Safety Carboy)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 1-Chlorotriacontane waste streams to ensure

regulatory compliance.

Emergency Response: Spill Cleanup
In the event of a spill, follow this containment workflow.
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Spill Detected Assess: Solid or Liquid?

Solid Spill

Solution Spill

Sweep/Scoop
(Avoid Dust)

Absorb with Vermiculite
or Chem-Pads

Double Bag
(Label: Halogenated Debris) Notify EHS

Click to download full resolution via product page

Figure 2: Immediate containment and cleanup protocol for laboratory spills.

Part 5: Regulatory & Compliance Context
RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), 1-Chlorotriacontane does not

have a specific "P" or "U" listing.[1] However, it falls under the broader umbrella of Halogenated

Organic Compounds (HOCs).[1]

Land Disposal Restrictions (LDR): It is generally prohibited from land disposal without prior

treatment (incineration) due to the presence of halogenated organic bonds [2].

Waste Code: If dissolved in a spent halogenated solvent (e.g., Methylene Chloride), the

mixture carries the F002 code.[1][7][8] If pure solid, it is a characteristic hazardous waste

based on toxicity and HOC content.[1]

European CLP Regulation[1]
Signal Word: Warning

Hazard Statements: H413 (May cause long-lasting harmful effects to aquatic life).

Disposal: Must be disposed of as hazardous waste (EWC code 07 01 03* "organic

halogenated solvents, washing liquids and mother liquors" or 16 05 08* "discarded organic

chemicals consisting of or containing hazardous substances") [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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